Cas no 1804639-37-9 (3-(Chloromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-6-acetonitrile)

• Product Name: 3-(Chloromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-6-acetonitrile
• CAS No: 1804639-37-9
• MF: C₁₀H₈ClF₃N₂O₂
• MW: 280.630931854248
• CID: 4840118
• Update Time: 2025-10-05

3-(Chloromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-6-acetonitrile

• Inchi： 1S/C10H8ClF3N2O2/c1-17-8-4-6(5-11)9(18-10(12,13)14)16-7(8)2-3-15/h4H,2,5H2,1H3
• InChI Key： RNJWLQNGTDEJGZ-UHFFFAOYSA-N
• SMILES： ClCC1=C(N=C(CC#N)C(=C1)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 318
• XLogP3: 2.4
• Topological Polar Surface Area: 55.1

Additional information on 3-(Chloromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-6-acetonitrile

3-(Chloromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-6-acetonitrile: A Comprehensive Overview

The compound 3-(Chloromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-6-acetonitrile, identified by the CAS number 1804639-37-9, is a highly specialized organic molecule with significant applications in various fields of chemistry. This compound is notable for its complex structure, which includes a pyridine ring substituted with multiple functional groups. The presence of a chloromethyl group, a methoxy group, a trifluoromethoxy group, and an acetonitrile group makes it a versatile molecule with potential uses in pharmaceuticals, agrochemicals, and materials science.

The synthesis of this compound involves a series of intricate chemical reactions, including nucleophilic substitutions, oxidations, and coupling reactions. Recent advancements in catalytic methodologies have enabled the efficient construction of such complex molecules. For instance, the use of palladium-catalyzed cross-coupling reactions has significantly streamlined the synthesis process, reducing both time and cost. This has made the compound more accessible for research and industrial applications.

The structural features of 3-(Chloromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-6-acetonitrile contribute to its unique chemical properties. The pyridine ring provides aromatic stability, while the substituents introduce various electronic effects. The chloromethyl group acts as an electrophilic site, facilitating further chemical modifications. The methoxy and trifluoromethoxy groups introduce electron-donating and electron-withdrawing effects, respectively, which can influence the reactivity of the molecule in different chemical environments. The acetonitrile group adds a polar substituent, enhancing solubility and potentially improving bioavailability in pharmaceutical applications.

In terms of applications, this compound has shown promise in the development of new drug candidates. Its structure resembles certain pharmacophores associated with kinase inhibitors and other therapeutic agents. Recent studies have explored its potential as a lead compound in anti-cancer drug discovery. For example, researchers have investigated its ability to inhibit specific protein kinases involved in cancer cell proliferation. The results indicate that this compound exhibits moderate inhibitory activity, suggesting further optimization could yield more potent drug candidates.

Beyond pharmaceuticals, this compound also finds applications in agrochemicals. Its ability to interact with various biological targets makes it a candidate for herbicides or insecticides. Preliminary experiments have demonstrated that it can disrupt key metabolic pathways in target organisms, although further testing is required to assess its efficacy and safety for agricultural use.

The environmental impact of this compound is another area of interest. As with many synthetic chemicals, understanding its fate and behavior in natural ecosystems is crucial for responsible use. Recent research has focused on its biodegradation pathways and potential toxicity to aquatic organisms. Initial findings suggest that under certain conditions, the compound can undergo microbial degradation, reducing its persistence in the environment.

In conclusion, 3-(Chloromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-6-acetonitrile, CAS number 1804639-37-9, is a multifaceted compound with diverse applications across chemistry and biology. Its complex structure offers opportunities for further chemical exploration and optimization. As research continues to uncover its potential uses and properties, this compound stands as a testament to the ingenuity of modern chemical synthesis and its role in advancing science and technology.